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Compound of Interest

Compound Name: Feudomycin A Hydrochloride

Cat. No.: B13845333

Get Quote

Executive Summary
Feudomycin A Hydrochloride (CAS 65360-28-3) is a bioactive anthracycline antibiotic

originally isolated from Streptomyces coeruleorubidus.[1] Structurally analogous to

daunorubicin and doxorubicin, it functions as a potent DNA intercalator and Topoisomerase II

poison.[1] While often encountered as a biosynthetic intermediate or high-value impurity in

commercial anthracycline production, Feudomycin A possesses distinct physicochemical

properties and cytotoxic profiles that warrant independent investigation.[1]

This technical guide outlines the standardized framework for the preliminary in vitro

assessment of Feudomycin A Hydrochloride. It provides rigorous protocols for solubility

profiling, cytotoxicity determination, and mechanistic validation, ensuring data reproducibility

and comparability with industry-standard anthracyclines.[1]

Compound Profile & Physicochemical Basis[2][3]
Before initiating biological assays, the researcher must establish the integrity of the test article.

Feudomycin A is supplied as a hydrochloride salt, conferring water solubility distinct from its

free base form.[1]
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Property Specification

Compound Name Feudomycin A Hydrochloride

CAS Number 65360-28-3

Molecular Formula C₂₇H₃₁NO₉[1][2] · HCl

Molecular Weight ~549.9 g/mol (Base) + 36.5 (HCl)

Class Anthracycline Glycoside

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in non-polar solvents.[1]

Storage
-20°C, desiccated, protected from light

(anthracyclines are photosensitive).

Technical Insight: The hydrochloride counter-ion is critical for aqueous stability. Dissolution in

pure DMSO for stock solutions is standard, but subsequent dilutions must account for the pH

sensitivity of the aglycone moiety.

Mechanism of Action: The Anthracycline Cascade
To interpret in vitro data, one must understand the causal signaling pathway. Feudomycin A,

like Doxorubicin, initiates cell death through a multi-modal mechanism:

Intercalation: The planar tetracyclic ring inserts between DNA base pairs.[1]

Topo II Poisoning: It stabilizes the Topoisomerase II-DNA cleavable complex, preventing

DNA religation.[1]

DNA Damage Response: The accumulation of double-strand breaks (DSBs) triggers p53-

mediated apoptotic signaling.[1]

Visualization: Signaling Pathway
The following diagram illustrates the critical checkpoints in the Feudomycin A cytotoxic

cascade.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SV8FPE7YP7
https://www.scbt.com/p/feudomycin-a-hydrochloride-65360-28-3
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SV8FPE7YP7
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SV8FPE7YP7
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SV8FPE7YP7
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SV8FPE7YP7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13845333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

Feudomycin A (Extracellular)

Passive Diffusion / SLC Transporters

Nuclear Translocation

Genomic DNA

DNA Intercalation

 Binding

Stable Cleavable Complex

Topoisomerase IIα

 Poisoning

Double Strand Breaks (DSBs)

 Replication Fork Collision

DNA Damage Response (ATM/ATR)

p53 Activation

Apoptosis (Caspase Cascade)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b13845333/docs?utm_src=pdf-body-img#feudomycin-a-hydrochloride-preliminary-in-vitro-characterization-evaluation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13845333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Mechanism of Action for Feudomycin A, highlighting the progression from DNA

intercalation to Topoisomerase II poisoning and subsequent apoptotic signaling.[1]

Experimental Framework & Protocols
Protocol A: Stock Solution Preparation & Stability
Objective: Create a stable, verified stock solution to prevent experimental drift due to

degradation or precipitation.

Weighing: Weigh 1–5 mg of Feudomycin A HCl into a sterile, amber glass vial (to prevent

photolysis).

Solvent Selection: Add sterile DMSO (Dimethyl Sulfoxide) to achieve a concentration of 10

mM.[1]

Note: While the HCl salt is water-soluble, DMSO is preferred for stock solutions to inhibit

hydrolysis and bacterial growth during storage.[1]

Vortexing: Vortex for 30 seconds until the solution is a clear, deep orange/red.

Aliquoting: Aliquot into single-use volumes (e.g., 20 µL) to avoid freeze-thaw cycles. Store at

-20°C.

Quality Control: Measure absorbance at 480 nm (characteristic anthracycline peak) to

confirm concentration using the extinction coefficient (

in methanol/water).

Protocol B: Cytotoxicity Profiling (MTT/CCK-8 Assay)
Objective: Determine the IC50 of Feudomycin A relative to Doxorubicin in standard cancer cell

lines.[1]

Recommended Cell Lines:

HL-60 (Leukemia): Highly sensitive to Topo II inhibitors; ideal for initial potency checks.[1]

MCF-7 (Breast Cancer): Standard solid tumor model.[1]
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HUVEC (Normal): To assess therapeutic window/selectivity.[1]

Workflow:

Seeding: Plate cells in 96-well plates (3,000–5,000 cells/well) in 100 µL complete media.

Incubate for 24 hours.

Treatment:

Prepare serial dilutions of Feudomycin A HCl in culture media (Range: 0.01 µM to 10 µM).

[1]

Control: Include Doxorubicin HCl as a positive control (same range).

Vehicle Control: Media + 0.1% DMSO.[1]

Incubation: Treat cells for 48 or 72 hours at 37°C, 5% CO₂.

Detection: Add 10 µL CCK-8 reagent (or MTT) to each well.[1] Incubate for 1–4 hours.

Readout: Measure absorbance at 450 nm.

Analysis: Fit data to a 4-parameter logistic curve to calculate IC50.

Self-Validating Check: The IC50 of the Doxorubicin control must fall within historical ranges

(e.g., 10–100 nM for HL-60) for the assay to be valid.

Protocol C: Topoisomerase II Relaxation Assay
Objective: Confirm that cytotoxicity is driven by Topo II inhibition rather than non-specific

toxicity.[1]

Reaction Mix: Combine:

Plasmid DNA (supercoiled, e.g., pBR322, 200 ng)[1]

Recombinant Human Topoisomerase IIα (2 units)[1]

Assay Buffer (ATP, MgCl₂, DTT)[1]
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Feudomycin A HCl (graded concentrations: 0.1, 1, 10, 50 µM)[1]

Incubation: Incubate at 37°C for 30 minutes.

Termination: Stop reaction with SDS/Proteinase K (digests the enzyme, revealing DNA

topology).

Electrophoresis: Run samples on a 1% agarose gel without Ethidium Bromide (stain post-

run).

Result Interpretation:

Active Topo II (Control): Converts supercoiled DNA to relaxed circular DNA (slower

migration).[1]

Inhibited Topo II (Feudomycin):[1] Prevents relaxation or stabilizes linear DNA fragments

(if cleavage complexes are trapped).[1]

Anticipated Results & Data Interpretation
Based on the structural homology to daunorubicin and historical isolation data (Oki et al.), the

following comparative profile is expected.

Table 1: Comparative Profile (Anticipated)
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Parameter Feudomycin A HCl
Doxorubicin HCl
(Standard)

Interpretation

IC50 (HL-60) 20 – 150 nM 10 – 50 nM

Feudomycin A is

typically slightly less

potent than

Doxorubicin but highly

active.[1]

Solubility (Aq) High (>10 mg/mL) High (>10 mg/mL)

Both HCl salts

facilitate easy

formulation.[1]

Topo II Inhibition Dose-dependent Dose-dependent
Confirms class-

specific MOA.[1]

Metabolic Stability Moderate Low

Feudomycin A may

show different ketone

reductase

susceptibility.[1]

Critical Analysis: If Feudomycin A shows >10x higher IC50 than Doxorubicin, investigate:

Purity: Is the sample degraded? (Check HPLC).

Solubility: Did the compound precipitate in media?

Resistance: Does the cell line overexpress P-glycoprotein (MDR1)? Feudomycin A is a

known substrate for efflux pumps.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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